![molecular formula C13H22ClNO2 B6168541 1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol hydrochloride CAS No. 1823429-79-3](/img/no-structure.png)
1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol hydrochloride
Overview
Description
1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol hydrochloride, often referred to as 1-AOPB-HCl, is a synthetic molecule that has been used in a wide variety of scientific research applications. It is a small molecule that can be used as a ligand for various proteins, as a substrate for enzymes, and as a model compound for studying biochemical and physiological effects.
Scientific Research Applications
1-AOPB-HCl has been used in a wide variety of scientific research applications. It has been used as a ligand for various proteins, as a substrate for enzymes, and as a model compound for studying biochemical and physiological effects. It has also been used in the development of drugs and pharmaceuticals, and in the study of various diseases.
Mechanism of Action
The mechanism of action of 1-AOPB-HCl is not fully understood. It is believed to bind to certain proteins and enzymes, and to interact with other molecules in the body. It is also believed to affect the activity of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
1-AOPB-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes. It has also been shown to affect the expression of certain genes, which can lead to changes in the expression of proteins and enzymes. Additionally, it has been shown to affect the release of certain hormones, which can lead to changes in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
1-AOPB-HCl has several advantages and limitations for use in lab experiments. One advantage is that it is a small molecule, which makes it easy to work with and manipulate. Additionally, it is relatively inexpensive and can be synthesized in a variety of ways. However, one limitation is that it is not very stable in solution, and must be stored in a dry, cool place. Additionally, it is not very soluble in water, which can make it difficult to use in some experiments.
Future Directions
1-AOPB-HCl has potential for use in a variety of future directions. One potential use is as a drug or pharmaceutical, as it has been shown to affect the activity of certain enzymes and proteins. Additionally, it could be used in the development of new drugs and pharmaceuticals, as well as in the study of various diseases. Additionally, it could be used in the study of biochemical and physiological processes, and to develop new methods for manipulating proteins and enzymes. Finally, it could be used to develop new methods for synthesizing molecules, as well as to improve existing synthesis methods.
Synthesis Methods
1-AOPB-HCl can be synthesized using a variety of methods. One method involves the reaction of 4-(propan-2-yloxy)benzaldehyde with an amine in the presence of an acid catalyst. This reaction produces 1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol, which can then be hydrolyzed to produce 1-AOPB-HCl. Other methods for synthesis include the reaction of 4-(propan-2-yloxy)benzyl alcohol with an amine in the presence of a base catalyst, or the reaction of 4-(propan-2-yloxy)benzyl chloride with an amine in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol hydrochloride involves the reaction of 4-(propan-2-yloxy)benzaldehyde with 2-amino-2-methyl-1-propanol, followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-(propan-2-yloxy)benzaldehyde", "2-amino-2-methyl-1-propanol", "Sodium borohydride", "Hydrochloric acid", "Water", "Organic solvents (e.g. ethanol, dichloromethane)" ], "Reaction": [ "Step 1: React 4-(propan-2-yloxy)benzaldehyde with 2-amino-2-methyl-1-propanol in the presence of a catalyst (e.g. p-toluenesulfonic acid) to form an imine intermediate.", "Step 2: Reduce the imine intermediate using sodium borohydride as the reducing agent to yield the target compound, 1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol.", "Step 3: Convert the free base to the hydrochloride salt by treatment with hydrochloric acid in water or an organic solvent (e.g. ethanol)." ] } | |
CAS RN |
1823429-79-3 |
Product Name |
1-amino-1-[4-(propan-2-yloxy)phenyl]butan-2-ol hydrochloride |
Molecular Formula |
C13H22ClNO2 |
Molecular Weight |
259.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
